Cas no 941887-05-4 (N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide)
N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- F2762-0041
- N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide
- 941887-05-4
- AKOS024678212
- N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N'-propan-2-yloxamide
- N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-isopropyloxalamide
- N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide
-
- Inchi: 1S/C17H28N4O2/c1-12(2)19-17(23)16(22)18-11-15(21(5)6)13-7-9-14(10-8-13)20(3)4/h7-10,12,15H,11H2,1-6H3,(H,18,22)(H,19,23)
- InChI Key: CZYBCQMXIIQQSY-UHFFFAOYSA-N
- SMILES: O=C(C(NC(C)C)=O)NCC(C1C=CC(=CC=1)N(C)C)N(C)C
Computed Properties
- Exact Mass: 320.22122615g/mol
- Monoisotopic Mass: 320.22122615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 64.7Ų
N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2762-0041-2μmol |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2762-0041-5μmol |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0041-10μmol |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0041-20μmol |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2762-0041-1mg |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2762-0041-2mg |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2762-0041-3mg |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0041-4mg |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2762-0041-5mg |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0041-10mg |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(propan-2-yl)ethanediamide |
941887-05-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide
N'-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N-(Propan-2-yl)ethanediamide (CAS No. 941887-05-4): A Comprehensive Overview
N'-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide (CAS No. 941887-05-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique molecular structure and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.
The molecular formula of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide is C16H30N4, and it has a molecular weight of approximately 278.43 g/mol. The compound features a central ethane diamide backbone with dimethylamino substituents on both the phenyl ring and the terminal ethyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for various scientific investigations.
In terms of synthesis, N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide can be prepared through a multi-step process involving the condensation of appropriate amines and aldehydes. One common synthetic route involves the reaction of 4-dimethylaminobenzaldehyde with 1-isopropylamine in the presence of a suitable reducing agent to form the desired diamide. This method has been optimized in several research studies to improve yield and purity, making it a viable option for large-scale production.
Recent studies have explored the biological activities of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves binding to the active site of the enzyme, thereby disrupting its function and potentially slowing disease progression.
Another area of interest is the compound's anti-inflammatory properties. Research conducted at a leading pharmaceutical institute demonstrated that N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide can effectively reduce inflammation in cellular models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. These findings suggest that this compound may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.
In addition to its enzymatic and anti-inflammatory activities, N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide has also been investigated for its effects on cellular signaling pathways. A study published in the Journal of Biological Chemistry revealed that this compound can modulate specific signaling cascades involved in cell proliferation and apoptosis. By targeting these pathways, the compound may offer new avenues for cancer therapy by inducing cell death in tumor cells while sparing healthy tissues.
The safety profile of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.
In conclusion, N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide (CAS No. 941887-05-4) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for its future use in treating various diseases. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment options in medicinal chemistry and pharmaceutical science.
941887-05-4 (N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)